2-amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H22N2OS/c1-9-6-7-11-12(8-9)19-14(16)13(11)15(18)17-10-4-2-3-5-10/h9-10H,2-8,16H2,1H3,(H,17,18)
• InChI Key: CIHLDIUSCNHWKX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC3CCCC3)N
• Molecular Formula: C15H22N2OS
• DSSTOX Substance ID: DTXSID201133723
• Molecular Weight: 278.4 g/mol
• CAS No.: 590376-42-4

Description

2-amino-N-cyclopentyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H22N2OS and its molecular weight is 278.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Analysis

• Azomethine derivatives of this compound, useful as precursors of biologically active compounds, have been synthesized and analyzed, showing prospects in drug development and pharmaceutical science (Chiriapkin, Kodonidi, & Larsky, 2021).

Biologically Active Derivatives

• Certain derivatives exhibit antibacterial and antifungal activities. The molecular conformation of these derivatives is influenced by intramolecular hydrogen bonding (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Chemical Reactions and Compounds Synthesis

• The compound is involved in various chemical reactions leading to novel derivatives with potential pharmacological properties. This includes the synthesis of Schiff bases showing antibacterial and anti-inflammatory activity (Narayana, Ashalatha, Raj, & Kumari, 2006).

Structure-Activity Relationship

• Studies on the structure-activity relationship have been conducted to identify leading compounds with specified pharmacological properties (Youssef, 2009).

Novel Transformation Studies

• Novel transformations in the Gewald thiophenes related to this compound have been explored for thienopyrimidine synthesis, contributing to the development of new pharmaceutical compounds (Pokhodylo, Shyyka, Savka, & Obushak, 2010).

Antitumor Activity

• Certain derivatives have demonstrated significant antitumor effects, showing promise in cancer treatment research (Ostapiuk, Frolov, & Matiychuk, 2017).

Miscellaneous Applications

• Other applications include the study of solvent-phase synthesis, antimicrobial activities, and docking studies of various derivatives, expanding the compound's utility in medicinal chemistry (Vedejs & Kongkittingam, 2000).